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Compound of Interest

Compound Name: ZK112993

Cat. No.: B1684393

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of ZK112993, a progesterone
receptor antagonist, in common laboratory solvents. It includes recommended procedures for
preparing stock solutions and a summary of its mechanism of action within the progesterone
receptor signaling pathway.

ZK112993: A Profile

ZK112993 is a synthetic steroid that functions as a competitive antagonist of the progesterone
receptor (PR). It is classified as a Type Il progesterone antagonist, similar to RU486.[1] This
class of antagonists allows the progesterone receptor to bind to DNA but prevents the
recruitment of coactivators, thereby inhibiting the transcription of progesterone-responsive
genes.[1] Understanding the solubility of this compound is critical for its effective use in in vitro
and in vivo studies.

Solubility of ZK112993

While specific quantitative solubility data for ZK112993 is not readily available in public
literature, its structural similarity to other progesterone receptor modulators allows for informed
recommendations on suitable solvents. Progesterone and other antagonists are generally
soluble in organic solvents.

Table 1: Recommended Solvents for ZK112993
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Solvent

Recommended Starting
Concentration

Notes

Dimethyl Sulfoxide (DMSO)

=10 mM

Common solvent for preparing
high-concentration stock

solutions for in vitro assays.

Ethanol

=210 mM

Suitable for both in vitro and,
with caution, in vivo studies.

May require warming.

Methanol

Not broadly recommended

Can be used for analytical
purposes but is generally more
toxic than ethanol for cell-

based assays.

Water

Insoluble

ZK112993 is a hydrophobic
molecule and is not expected
to be soluble in aqueous

solutions.

Phosphate-Buffered Saline
(PBS)

Insoluble

Not a suitable solvent for initial
stock solution preparation.
Dilution of organic stock into
PBS should be done with care

to avoid precipitation.

Experimental Protocol: Preparation of ZK112993

Stock Solution

This protocol outlines a general procedure for preparing a stock solution of ZK112993. It is

recommended to perform a small-scale solubility test before preparing a large batch.

Materials:

e ZK112993 (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol
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Sterile, conical-bottom polypropylene or glass vials

Vortex mixer

Water bath or heating block (optional)

Inert gas (e.g., argon or nitrogen) (optional, to prolong stability)
Procedure:

e Weighing the Compound: Accurately weigh the desired amount of ZK112993 powder in a
sterile vial.

e Adding the Solvent: Add the appropriate volume of DMSO or ethanol to the vial to achieve
the desired stock concentration (e.g., for a 10 mM stock of ZK112993 with a molecular
weight of 428.58 g/mol , add 233.3 pL of solvent per 1 mg of compound).

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.
o If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

o Gentle warming (to 37°C) can also aid in dissolution. Avoid excessive heat, which could
degrade the compound.

 Sterilization (for cell-based assays): If required, filter the stock solution through a 0.22 um
syringe filter compatible with the chosen solvent (e.g., PTFE for organic solvents).

e Storage:

o For long-term storage, it is recommended to overlay the solution with an inert gas to
minimize oxidation.

o Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.
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Note on Aqueous Solutions: To prepare working solutions for cell culture experiments, the
concentrated organic stock solution should be serially diluted in the aqueous culture medium. It
is crucial to add the stock solution to the medium while vortexing to ensure rapid and even
dispersion and to prevent precipitation. The final concentration of the organic solvent in the
culture medium should be kept low (typically < 0.1% v/v) to avoid solvent-induced cytotoxicity.

Mechanism of Action: Progesterone Receptor
Signaling Pathway

ZK112993 exerts its effects by antagonizing the progesterone receptor. The binding of
progesterone to its receptor initiates a signaling cascade that regulates gene expression. As a
Type Il antagonist, ZK112993 allows the receptor to bind to progesterone response elements
(PRESs) on the DNA but blocks the subsequent transcriptional activation. This leads to the
inhibition of progesterone-mediated cellular responses. Progesterone receptor signaling is
known to interact with other pathways, such as the Wnt and RANKL signaling pathways.[2]
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Caption: Mechanism of ZK112993 as a Progesterone Receptor Antagonist.

Experimental Workflow: In Vitro Assay Preparation

The following diagram illustrates a typical workflow for preparing ZK112993 for use in an in
vitro cell-based assay.
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Caption: Workflow for preparing ZK112993 for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

